molecular formula C9H18N2S B8575124 3,3-Dimethylcyclohexylthiourea

3,3-Dimethylcyclohexylthiourea

Cat. No.: B8575124
M. Wt: 186.32 g/mol
InChI Key: PFMLXBWLZZAHCL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,3-Dimethylcyclohexylthiourea is a useful research compound. Its molecular formula is C9H18N2S and its molecular weight is 186.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H18N2S

Molecular Weight

186.32 g/mol

IUPAC Name

(3,3-dimethylcyclohexyl)thiourea

InChI

InChI=1S/C9H18N2S/c1-9(2)5-3-4-7(6-9)11-8(10)12/h7H,3-6H2,1-2H3,(H3,10,11,12)

InChI Key

PFMLXBWLZZAHCL-UHFFFAOYSA-N

Canonical SMILES

CC1(CCCC(C1)NC(=S)N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

59 g (0.42 mol) of benzoyl chloride were added dropwise over the course of 10 minutes to a solution of 33 g (0.44 mol) of ammonium thiocyanate in 100 ml of absolute acetone. The mixture was refluxed for 10 minutes and then 50.8 g (0.40 mol) of 3,3-dimethylcyclohexylamine were added dropwise, and the mixture was refluxed for a further 20 minutes and then stirred into 500 ml of ice-water. The precipitated solid was filtered off with suction, washed with water, dissolved in a hot mixture of 500 ml of 10% strength sodium hydroxide solution and 125 ml of ethanol and refluxed for 30 minutes. The reaction mixture was then diluted with ice-water, and the pH was initially adjusted to 1 with concentrated hydrochloric acid and then to 9 with solid sodium bicarbonate. The resulting precipitate was filtered off with suction, washed with water and dried at 80° C. under reduced pressure.
Quantity
59 g
Type
reactant
Reaction Step One
Quantity
33 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
50.8 g
Type
reactant
Reaction Step Two
[Compound]
Name
ice water
Quantity
500 mL
Type
reactant
Reaction Step Three

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